8-Methyl-2-phenyl-[1,2,4]triazolo[1,5-A]pyridin-7-amine

• CAS No.: 1380331-24-7
• Molecular Formula: C13H12N4
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 8-methyl-2-phenyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine
• InChI: InChI=1S/C13H12N4/c1-9-11(14)7-8-17-13(9)15-12(16-17)10-5-3-2-4-6-10/h2-8H,14H2,1H3
• InChI Key: KBKGOTRCHPQFNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN2C1=NC(=N2)C3=CC=CC=C3)N

Description

8-Methyl-2-phenyl-[1,2,4]triazolo[1,5-A]pyridin-7-amine is a useful research compound. Its molecular formula is C13H12N4 and its molecular weight is 224.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 8-methyl-2-phenyl-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid (710 mg, 2.81 mmol) and triethylamine (1.17 ml, 8.42 mmol) in tert-butanol (20 ml) is added diphenyl phosphorazidate (909 μl, 4.21 mmol) at 25° C. After the addition the white suspension is refluxed for 24 hours. The crude material is loaded on silica and purified by flash chromatography on a 20 g silica column using heptane/ethyl acetate 10-100% and then ethyl acetate/methanol 10% as eluent affording 8-methyl-2-phenyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine (160 mg, 25.4%) as a white solid. mp.: 213-5° C. MS: m/z=225.2 (M+H+).